Cas no 58481-10-0 (2-Iodoisonicotinic acid)

• Product Name: 2-Iodoisonicotinic acid
• CAS No: 58481-10-0
• MF: C₆H₄INO₂
• MW: 249.005933761597
• MDL: MFCD06800803
• CID: 367440
• PubChem ID: 329764922
• Update Time: 2025-11-02

2-Iodoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodoisonicotinic acid
• 2-Iodopyridine-4-carboxylic acid
• 2-IODO-ISONICOTINIC ACID
• 4-Pyridinecarboxylicacid, 2-iodo-
• FT-0603746
• AC-22803
• 2-Iodo-4-pyridinecarboxylic acid
• FALCXGCLOUKBSP-UHFFFAOYSA-N
• CS-W003990
• AB29977
• 2-Iodopyridine-4-carboxylic acid, 95%
• J-509731
• AKOS015891947
• DTXSID60561304
• SCHEMBL2353747
• 58481-10-0
• 4-PYRIDINECARBOXYLIC ACID, 2-IODO-
• AS-57930
• AMY10890
• A8277
• MFCD06800803
• 2-Iodopyridine-4-carboxylicacid
• SY275245
• DB-024795
• A10522

• MDL： MFCD06800803
• Inchi： 1S/C6H4INO2/c7-5-3-4(6(9)10)1-2-8-5/h1-3H,(H,9,10)
• InChI Key： FALCXGCLOUKBSP-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 248.92900
• Monoisotopic Mass: 248.928671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data available
• Density: 2.123
• Melting Point: 225-230 °C
• Boiling Point: 466.5 °C at 760 mmHg
• Flash Point: 236 °C
• Refractive Index: 1.677
• PSA: 50.19000
• LogP: 1.38440
• Sensitiveness: Sensitive to light

2-Iodoisonicotinic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H315,H319,H335
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Iodoisonicotinic acid

2-Iodoisonicotinic Acid (CAS No. 58481-10-0): Properties, Applications, and Market Insights

2-Iodoisonicotinic acid (CAS No. 58481-10-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This iodinated derivative of isonicotinic acid is widely used as a building block in medicinal chemistry, particularly in the synthesis of bioactive molecules. Its unique structure, featuring an iodine atom at the 2-position of the pyridine ring, makes it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in drug discovery.

The growing demand for heterocyclic compounds in drug development has increased the relevance of 2-iodoisonicotinic acid. Researchers are actively exploring its potential in designing kinase inhibitors and antimicrobial agents, aligning with the current focus on combating antibiotic resistance. Additionally, its role in metal-organic frameworks (MOFs) and catalysis is being investigated, reflecting the broader trend toward sustainable chemistry.

From a commercial perspective, the market for 2-iodoisonicotinic acid is expanding due to its applications in high-value pharmaceuticals and agrochemicals. Suppliers are optimizing synthesis routes to improve yield and purity, addressing the need for cost-effective production. Analytical techniques like HPLC and NMR are routinely employed to ensure quality control, meeting stringent industry standards.

Environmental and safety considerations are also critical when handling 2-iodoisonicotinic acid. Proper storage conditions—away from light and moisture—are essential to maintain stability. Researchers and manufacturers must adhere to Good Laboratory Practices (GLP) to minimize risks during handling and disposal.

Looking ahead, innovations in green chemistry are expected to influence the production of 2-iodoisonicotinic acid, with an emphasis on reducing hazardous waste. Its versatility in bioconjugation and material science further underscores its importance in cutting-edge research. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.